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Disclaimer
The following document provides a technical overview of N-Hydroxy-2-
methoxyacetimidamide. Direct experimental data for this specific compound is limited in

publicly accessible literature. Therefore, the information presented herein, including physical

and chemical properties, experimental protocols, and biological activities, is largely based on

data from structurally analogous compounds and established chemical principles. This guide is

intended for informational purposes and should be used as a reference for further experimental

investigation.

Introduction
N-Hydroxy-2-methoxyacetimidamide is a small organic molecule featuring an N-

hydroxyimidamide (also known as an amidoxime) functional group and a methoxy ether

linkage. The N-hydroxyimidamide moiety is a key structural feature in various biologically active

compounds, recognized for its role in metal chelation and as a nitric oxide donor. The presence

of the methoxy group can influence the compound's lipophilicity, metabolic stability, and overall
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pharmacological profile. This guide provides an in-depth look at the predicted properties,

potential synthesis, and hypothetical biological relevance of N-Hydroxy-2-
methoxyacetimidamide.

Physicochemical Properties
Direct experimental values for N-Hydroxy-2-methoxyacetimidamide are not readily available.

The following tables provide a comparative summary of its predicted properties alongside the

experimental data for two structurally related compounds: N-Hydroxyacetamidine (the non-

methoxy analog) and 2-Methoxyacetamide (the corresponding amide).

Table 1: General and Physical Properties

Property
N-Hydroxy-2-
methoxyacetimida
mide (Predicted)

N-
Hydroxyacetamidin
e[1][2][3]

2-
Methoxyacetamide[
4][5][6]

IUPAC Name

N'-hydroxy-2-

methoxyethanimidami

de

N'-

hydroxyethanimidamid

e

2-methoxyacetamide

Molecular Formula C3H8N2O2 C2H6N2O C3H7NO2

Molecular Weight 104.11 g/mol 74.08 g/mol 89.09 g/mol

Appearance Predicted to be a solid Solid -

Melting Point Not available Not available Not available

Boiling Point Not available Not available
214.1 °C at 760

mmHg[6]

Solubility

Predicted to be

soluble in water and

polar organic solvents

Soluble in water Soluble in water

Table 2: Chemical and Computational Properties
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Property
N-Hydroxy-2-
methoxyacetimida
mide (Predicted)

N-
Hydroxyacetamidin
e[1][2]

2-
Methoxyacetamide[
5]

CAS Number Not available 22059-22-9 16332-06-2

SMILES COCC(=N)O CC(=N)O COCC(=O)N

LogP (Octanol/Water) -0.8 (Estimated) -0.6 -1.0

pKa

Estimated to be

around 9-10 (for the

N-OH group)

Not available Not available

Topological Polar

Surface Area
70.0 Å² 58.6 Å² 52.3 Å²

Hydrogen Bond

Donors
2 2 2

Hydrogen Bond

Acceptors
4 3 3

Synthesis and Experimental Protocols
A plausible synthetic route to N-Hydroxy-2-methoxyacetimidamide involves the nucleophilic

addition of hydroxylamine to 2-methoxyacetonitrile. This is a common and effective method for

the preparation of N-hydroxyimidamides.

Proposed Synthesis of N-Hydroxy-2-
methoxyacetimidamide
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Reactants Reaction Conditions

Product

2-Methoxyacetonitrile

Reaction Vessel

Hydroxylamine (NH2OH) Solvent (e.g., Ethanol) Base (e.g., NaHCO3 or Et3N, optional) Temperature (e.g., Reflux)

N-Hydroxy-2-methoxyacetimidamide

Click to download full resolution via product page

Caption: Proposed synthesis of N-Hydroxy-2-methoxyacetimidamide.

Detailed Experimental Protocol (Hypothetical)
Reaction Setup: To a solution of 2-methoxyacetonitrile (1.0 equivalent) in ethanol (5 mL per

mmol of nitrile) in a round-bottom flask equipped with a reflux condenser, add hydroxylamine

hydrochloride (1.2 equivalents) and a mild base such as sodium bicarbonate (1.2

equivalents) or triethylamine (1.2 equivalents).

Reaction Conditions: The reaction mixture is heated to reflux and stirred for 4-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: After completion of the reaction, the solvent is removed under reduced pressure.

The residue is taken up in a suitable solvent (e.g., ethyl acetate) and washed with water to

remove inorganic salts.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product can be purified by column chromatography on silica gel or

by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).
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Characterization: The structure of the purified N-Hydroxy-2-methoxyacetimidamide should

be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, IR spectroscopy, and

high-resolution mass spectrometry (HRMS).

Chemical Reactivity and Stability
Stability: N-hydroxyimidamides are generally stable compounds under neutral conditions.

However, they can be sensitive to strong acids, strong bases, and high temperatures, which

may lead to hydrolysis back to the corresponding nitrile or rearrangement.

Reactivity: The N-hydroxy group imparts nucleophilic character and can be acylated or

alkylated. The imidamide moiety can undergo cyclization reactions with suitable bifunctional

reagents. The lone pair of electrons on the nitrogen atoms can also coordinate with metal

ions.

Potential Biological Activity and Signaling Pathways
The N-hydroxyimidamide functional group is a known pharmacophore that can impart a range

of biological activities.

Nitric Oxide (NO) Donation: N-hydroxy compounds, particularly N-hydroxyguanidines and

related structures, are known to be oxidized to release nitric oxide (NO)[7]. NO is a critical

signaling molecule involved in various physiological processes, including vasodilation,

neurotransmission, and the immune response[8][9][10]. The potential for N-Hydroxy-2-
methoxyacetimidamide to act as an NO donor warrants investigation.
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Caption: Potential Nitric Oxide signaling pathway.

Enzyme Inhibition: The N-hydroxyamide and N-hydroxyurea motifs are present in a number

of approved drugs that act as enzyme inhibitors. A prominent example is their role as zinc-

binding groups in histone deacetylase (HDAC) inhibitors[11][12]. The N-hydroxyimidamide

group can also chelate metal ions in the active sites of metalloenzymes, suggesting that N-
Hydroxy-2-methoxyacetimidamide could be explored as an inhibitor of various enzymes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3431883?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/14521422/
https://pubmed.ncbi.nlm.nih.gov/19608304/
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Hydroxy-2-methoxyacetimidamide

Active Site with Metal Ion (e.g., Zn2+)

Metalloenzyme (e.g., HDAC)

Product

Enzyme Inhibition

blocks

Substrate

Click to download full resolution via product page

Caption: Hypothetical enzyme inhibition mechanism.

Antimicrobial and Other Activities: Various N-hydroxy and amide-containing compounds have

demonstrated antimicrobial, antiproliferative, and antioxidant activities[13][14][15]. The

biological profile of N-Hydroxy-2-methoxyacetimidamide is likely to be influenced by the

interplay between its N-hydroxyimidamide and methoxy functionalities.

Conclusion
N-Hydroxy-2-methoxyacetimidamide represents an interesting, albeit underexplored,

chemical entity. Based on the chemistry of related compounds, it can likely be synthesized in a

straightforward manner. Its structural features suggest the potential for interesting biological

activities, particularly as a nitric oxide donor or an enzyme inhibitor. The information provided in

this guide serves as a foundation for initiating further research and development efforts focused
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on this promising molecule. All data presented for the target compound are predictive and

should be validated through rigorous experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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